Cas no 1782847-98-6 (3-(Difluoromethyl)-N-methylaniline)

• Product Name: 3-(Difluoromethyl)-N-methylaniline
• CAS No: 1782847-98-6
• MF: C₈H₉F₂N
• MW: 157.16056895256
• MDL: MFCD28515986
• CID: 4769449
• PubChem ID: 84650530
• Update Time: 2025-05-25

3-(Difluoromethyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-N-methylaniline
• SCHEMBL16838141
• D81678
• 1782847-98-6
• QDNIKUDTGHOVGB-UHFFFAOYSA-N

• MDL： MFCD28515986
• Inchi： 1S/C8H9F2N/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5,8,11H,1H3
• InChI Key： QDNIKUDTGHOVGB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC)F

Computed Properties

• Exact Mass: 157.07030562g/mol
• Monoisotopic Mass: 157.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Additional information on 3-(Difluoromethyl)-N-methylaniline

Introduction to 3-(Difluoromethyl)-N-methylaniline (CAS No. 1782847-98-6)

3-(Difluoromethyl)-N-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1782847-98-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a difluoromethyl group and an aniline moiety, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry.

The structural uniqueness of 3-(Difluoromethyl)-N-methylaniline lies in its ability to serve as a key intermediate in the synthesis of various biologically active molecules. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compounds it is incorporated into, making it a valuable building block for drug development.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into organic molecules often leads to improved binding affinity, reduced metabolic degradation, and increased bioavailability. 3-(Difluoromethyl)-N-methylaniline exemplifies this trend, as it has been utilized in the synthesis of several novel compounds with promising therapeutic effects.

One of the most notable applications of 3-(Difluoromethyl)-N-methylaniline is in the development of anticancer agents. Researchers have leveraged its structural framework to design molecules that target specific pathways involved in tumor growth and progression. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes crucial for cancer cell proliferation. These findings highlight the potential of 3-(Difluoromethyl)-N-methylaniline as a lead compound in oncology research.

The pharmaceutical industry has also explored the use of 3-(Difluoromethyl)-N-methylaniline in the development of antimicrobial agents. The unique electronic properties of the difluoromethyl group contribute to the enhanced activity of these compounds against resistant bacterial strains. This has opened up new avenues for treating infections caused by multidrug-resistant pathogens, addressing a critical challenge in modern medicine.

Beyond its applications in drug development, 3-(Difluoromethyl)-N-methylaniline has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in catalytic systems and as a ligand in coordination chemistry. These applications underscore the broad versatility of this compound across multiple scientific disciplines.

The synthesis of 3-(Difluoromethyl)-N-methylaniline involves well-established organic chemistry techniques, including nucleophilic substitution reactions and functional group transformations. The process typically begins with the reaction of aniline derivatives with difluoromethylating agents under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In conclusion, 3-(Difluoromethyl)-N-methylaniline (CAS No. 1782847-98-6) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and versatile applications make it a valuable asset in both academic research and industrial development. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation across multiple scientific fields.